Boronic acids
Boronic acids are a class of organic compounds characterized by the presence of a boron atom bonded to two oxygen atoms, forming a bidentate ligand. These molecules find extensive applications in synthetic chemistry due to their reactivity with organohalides and other nucleophiles through the formation of boron-organic bonds. Commonly used in asymmetric synthesis, they play a crucial role in catalytic processes where high selectivity is required. Additionally, boronic acids are valuable tools for organic synthesis, particularly in Suzuki coupling reactions, where they react with aryl halides to form carbon-carbon bonds under the influence of palladium catalysts. Their use has led to significant advancements in pharmaceutical and materials science industries.

Structure | Chemical Name | CAS | MF |
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Cyclopentylboronic acid | 63076-51-7 | C5H11BO2 |
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Ethylboronic acid | 4433-63-0 | C2H7BO2 |
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s-Butylboronic Acid | 88496-88-2 | C4H11BO2 |
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2,2-Dimethylethenylboronic acid | 14559-88-7 | C4H9BO2 |
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Boronic acid,B-(1E)-1-penten-1-yl- | 59239-44-0 | C5H11BO2 |
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(Z)-Prop-1-en-1-ylboronic acid | 7547-96-8 | C3H7BO2 |
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3-Methoxy-1-propenylboronic Acid | 1092449-36-9 | C4H9BO3 |
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Boronic acid,octadecyl- (9CI) | 4445-09-4 | C18H39BO2 |
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3-(dimethylamino)propylboronic acid | 784985-28-0 | C5H14BNO2 |
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(3-Methylbut-2-en-2-yl)boronic acid | 870777-16-5 | C5H11BO2 |
Related Literature
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Liying Yin,Lin Liu,Ning Zhang Chem. Commun., 2021,57, 10484-10499
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Katharina Hunger,Laura Buschhaus,Nadine Schmeling,Claudia Staudt,Anna Pfeifer,Karl Kleinermanns Phys. Chem. Chem. Phys., 2012,14, 4538-4547
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